Cas no 331461-69-9 (1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE)

• Product Name: 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE
• CAS No: 331461-69-9
• MF: C₁₄H₉ClN₂O₄
• MW: 304.685262441635
• CID: 5270253
• Update Time: 2025-05-21

1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• (E)-[(4-chlorophenyl)methylidene]amino 3-nitrobenzoate
• N-[(4-CHLOROPHENYL)METHYLENE]-N-[(3-NITROBENZOYL)OXY]AMINE
• 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE
• [(E)-(4-chlorophenyl)methylideneamino] 3-nitrobenzoate
• 4-chlorobenzaldehyde O-(3-nitrobenzoyl)oxime
• (E)-[(4-chlorophenyl)methylidene]amino3-nitrobenzoate
• 1-[({[(4-chlorophenyl)methylene]amino}oxy)carbonyl]-3-nitrobenzene

• Inchi： 1S/C14H9ClN2O4/c15-12-6-4-10(5-7-12)9-16-21-14(18)11-2-1-3-13(8-11)17(19)20/h1-9H/b16-9+
• InChI Key： MWGPVNLCAQLRJO-CXUHLZMHSA-N
• SMILES： ClC1C=CC(/C=N/OC(C2=CC=CC(=C2)[N+](=O)[O-])=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: 3.9
• Topological Polar Surface Area: 84.5

Additional information on 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE

Introduction to 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE (CAS No. 331461-69-9)

1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE, with the CAS number 331461-69-9, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a nitrobenzene core and a chlorophenyl methylene amino oxycarbonyl substituent. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for further research and development.

The synthesis of 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE typically involves multi-step processes, often starting from readily available starting materials such as nitrobenzene and 4-chlorobenzaldehyde. The key steps include the formation of the imine intermediate, followed by the introduction of the amino oxycarbonyl group through various coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and ecological impact of production.

In terms of its chemical properties, 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE exhibits high thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in a variety of chemical reactions and analytical techniques. The presence of the nitro group also confers strong electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in different chemical environments.

One of the most promising applications of 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE is in medicinal chemistry, where it has shown potential as a lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects on tumor cell proliferation, suggesting its potential as a novel anticancer agent.

In addition to its medicinal applications, 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

The environmental impact of 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE is another important consideration. While the compound itself is not classified as hazardous, its synthesis and disposal must be managed carefully to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to ensure sustainable production processes, with a focus on reducing waste generation and energy consumption.

In conclusion, 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-3-NITROBENZENE (CAS No. 331461-69-9) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.